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Compound of Interest

Compound Name: Tantalum diboride

Cat. No.: B077256 Get Quote

Tantalum Diboride: A Comprehensive Technical
Guide
Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of tantalum diboride (TaB₂), focusing on

its chemical identifiers, safety protocols, physical properties, and synthesis methodologies. The

information is curated to support laboratory research and development activities.

Chemical Identification
Tantalum diboride is unequivocally identified by its Chemical Abstracts Service (CAS) number.

Identifier Value

CAS Number 12007-35-1

Material Safety and Hazard Information
A thorough understanding of the material's hazards is critical for safe handling in a laboratory

setting. Tantalum diboride is classified as a hazardous substance, and its handling requires

adherence to strict safety protocols.
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GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication.

Signal Word Hazard Statements Hazard Codes

Warning

H315: Causes skin irritation.[1]

[2][3][4][5] H319: Causes

serious eye irritation.[1][2][3][4]

[5] H335: May cause

respiratory irritation.[1][2][3][4]

[5]

Xi (Irritant)

HMIS® III Ratings
The Hazardous Materials Identification System (HMIS®) provides a numerical hazard rating.

Category Rating Interpretation

Health 1
Slight Hazard: Causes irritation

or minor reversible injury.[6][7]

Flammability 0
Minimal Hazard: Will not burn

under normal conditions.[6][7]

Physical Hazard 0

Minimal Hazard: Normally

stable, even under fire

conditions.[6]

First Aid Measures
In case of exposure, the following first aid measures should be taken immediately:
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Exposure Route First Aid Protocol

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Consult a physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician if irritation persists.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water

and consult a physician.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling tantalum diboride
powder.

Protection Type Specification

Eye/Face Protection Safety glasses or goggles.

Hand Protection Protective gloves (e.g., rubber gloves).

Respiratory Protection NIOSH/MSHA approved dust respirator.

Body Protection
Protective work clothing, including long sleeves

and pants.

Physical and Chemical Properties
The intrinsic properties of tantalum diboride make it a material of interest for various high-

technology applications.
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Property Value

Linear Formula TaB₂

Molecular Weight 202.57 g/mol

Appearance
Gray or black powder/crystal with a metallic

luster.

Melting Point 3325 °C

Density 9.14 g/cm³

Crystal Structure Hexagonal

Solubility Insoluble in water.

Experimental Protocols
The synthesis of tantalum diboride can be achieved through several methods. Below are

outlines of common experimental protocols.

Boron/Carbothermal Reduction of Tantalum Pentoxide
This method involves the high-temperature reduction of tantalum pentoxide (Ta₂O₅) with a

source of boron and carbon.

Methodology:

Reactant Mixing: Tantalum pentoxide (Ta₂O₅), boron carbide (B₄C), and carbon black

powders are intimately mixed. An excess of B₄C (e.g., 20 wt%) may be used to ensure the

complete conversion to TaB₂.[8]

Heat Treatment: The mixed powders are heat-treated in a furnace under an inert argon

atmosphere.

Sintering: The reaction is carried out at a temperature of 1500-1600 °C.[8][9]

Product Formation: The reaction proceeds via the formation of intermediate products, with

TaC reacting with B₂O₃ and carbon to yield the final TaB₂ powder.[8][10] The overall reaction
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can be complex, for example: 2Ta₂O₅ + B₄C + 15C + 2B₂O₃ → 4TaB₂ + 16CO.[11]

Characterization: The final product is characterized to confirm the phase purity and

morphology.

Molten-Salt and Microwave Co-modified
Boro/Carbothermal Reduction
This is a more energy-efficient method for synthesizing TaB₂ nanoflowers.

Methodology:

Reactant Preparation: Reactants similar to the conventional method (Ta₂O₅, B₄C) are used,

but in the presence of a molten salt medium (e.g., a eutectic mixture of salts).

Microwave Heating: The mixture is subjected to microwave heating, which significantly

lowers the required reaction temperature.

Synthesis: Phase-pure TaB₂ can be obtained at temperatures as low as 1200 °C with a short

reaction time of 20 minutes.[12]

Product Recovery: The salt is washed away to recover the TaB₂ product.

Characterization Methods
The synthesized tantalum diboride is typically characterized using a suite of analytical

techniques:

X-Ray Diffraction (XRD): To confirm the crystal structure and phase purity of the TaB₂

powder.

Scanning Electron Microscopy (SEM): To study the morphology and particle size of the

synthesized powder.

Transmission Electron Microscopy (TEM): For detailed imaging of the nanoparticle structure.

Energy-Dispersive X-ray Spectroscopy (EDS) and X-ray Photoelectron Spectroscopy (XPS):

To confirm the elemental composition and chemical states.[8]
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Visualized Workflows and Pathways
Safe Handling Workflow for Tantalum Diboride Powder
The following diagram illustrates the standard operating procedure for the safe handling of

tantalum diboride powder in a research environment.
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Start: Receive TaB₂ Container

Store in a cool, dry,
well-ventilated area.

Keep container tightly closed.

Preparation for Use:
Don appropriate PPE

(Gloves, Goggles, Respirator)

Handling in Ventilated Area:
Use only in a chemical fume hood
or glovebox. Avoid dust formation.

Weighing and Transfer:
Use non-sparking tools.

Ground equipment.
Accidental Spill

Experimental Use

Spill Response:
1. Evacuate area.
2. Wear full PPE.

3. Cover with dry sand/vermiculite.
4. Scoop into a sealed container.

If spill occurs

Waste Collection:
Collect excess material and contaminated

items in a labeled, sealed container.

Decontamination:
Clean work surfaces and tools.

Wash hands thoroughly.

Dispose of waste according to
local, state, and federal regulations.

End

Click to download full resolution via product page

Caption: Workflow for the safe handling of tantalum diboride powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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